Cas no 1970634-26-4 (4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine
• CAS No: 1970634-26-4
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5720506
• PubChem ID: 103536578
• Update Time: 2025-05-21

4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1907-4986
• 1970634-26-4
• 4-chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine
• AKOS026709422
• Pyrimidine, 4-chloro-2-cyclopropyl-6-(3-methoxy-1-pyrrolidinyl)-
• 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C12H16ClN3O/c1-17-9-4-5-16(7-9)11-6-10(13)14-12(15-11)8-2-3-8/h6,8-9H,2-5,7H2,1H3
• InChI Key： NYEHJMNFAJFAHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C2CC2)N=1)N1CCC(C1)OC

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 391.5±42.0 °C(Predicted)
• pka: 2.49±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine

4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine: A Comprehensive Overview

4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine, also known by its CAS number 1970634-26-4, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyrimidine family, a class of organic compounds characterized by a six-membered ring with two nitrogen atoms at positions 1 and 3. The presence of substituents such as chlorine, cyclopropyl, and methoxypyrrolidin groups introduces unique chemical properties and functional versatility to this molecule.

The structure of 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine is notable for its combination of electron-withdrawing and electron-donating groups. The chlorine atom at position 4 acts as an electron-withdrawing group, while the cyclopropyl group at position 2 and the methoxypyrrolidin group at position 6 contribute electron-donating effects. This balance of electronic properties makes the compound highly reactive in certain chemical transformations, particularly in nucleophilic aromatic substitution reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, including potential drug candidates.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method leverages the ability of microwave irradiation to enhance reaction kinetics, making it a promising technique for large-scale production. Additionally, researchers have explored the use of catalytic systems to improve the efficiency of the synthesis process, particularly in the formation of the pyrimidine ring.

The application of 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine extends beyond traditional chemical synthesis. Its unique electronic properties make it an attractive candidate for use in materials science, particularly in the development of advanced materials such as organic semiconductors. Recent studies have demonstrated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and conductivity. These materials hold promise for applications in energy storage, sensing technologies, and electronic devices.

In the field of pharmacology, 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine has shown potential as a lead compound for drug discovery. Its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been explored in recent research. For instance, studies have revealed its inhibitory effects on certain kinase enzymes, which are implicated in various pathological conditions including cancer and inflammatory diseases. Furthermore, its methoxypyrrolidin group has been shown to enhance bioavailability, making it a valuable component in drug design.

The environmental impact of synthesizing and utilizing 4-Chloro-2-cyclopropyl-6-(3-methoxypyrrolidin-1-yl)pyrimidine is another area of growing interest. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into the synthesis process, including the use of renewable feedstocks and catalytic systems that operate under mild conditions. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, 4-Chloro